Cas no 2228169-38-6 (tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2228169-38-6
• MF: C₁₅H₂₀FN₃O₂
• MW: 293.33660697937
• CID: 5897083
• PubChem ID: 165621693
• Update Time: 2025-06-29

tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate
• 2228169-38-6
• tert-butyl N-[1-amino-3-(3-cyano-4-fluorophenyl)propan-2-yl]carbamate
• EN300-1896681

• Inchi： 1S/C15H20FN3O2/c1-15(2,3)21-14(20)19-12(9-18)7-10-4-5-13(16)11(6-10)8-17/h4-6,12H,7,9,18H2,1-3H3,(H,19,20)
• InChI Key： FFONKNGRVVFDGE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.15395505g/mol
• Monoisotopic Mass: 293.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228169-38-6, known as tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the details of its structure, synthesis, applications, and recent research findings.

tert-butyl N-1-amino group is a key feature of this compound, contributing to its stability and reactivity. The presence of the cyano and fluoro substituents on the aromatic ring further enhances its electronic properties, making it suitable for various chemical transformations. Recent studies have highlighted the importance of such functional groups in drug design, particularly in modulating bioavailability and pharmacokinetics.

The synthesis of tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate involves a multi-step process that combines nucleophilic substitution and carbamate formation. Researchers have optimized these steps to achieve higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for herbicides or plant growth regulators. Field trials conducted in 2023 indicated that it exhibits selective activity against certain weeds without adversely affecting crop plants.

The tert-butyl group plays a crucial role in stabilizing the molecule and improving its solubility properties. This is particularly important in pharmaceutical applications where bioavailability is a critical factor. Recent research has explored the use of this compound as an intermediate in the synthesis of novel kinase inhibitors, which are being investigated for their potential in treating various cancers.

The integration of cyano and fluoro groups into the aromatic ring also contributes to its electronic versatility. These groups can act as electron-withdrawing substituents, enhancing the molecule's ability to participate in conjugation and resonance effects. Such properties are valuable in materials science, where they can be utilized to develop advanced polymers or electronic materials with tailored optical and electrical properties.

In conclusion, tert-butyl N-1-amino-3-(3-cyano-4-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228169-38-6) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for further research and development across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.